Cas no 106447-97-6 (2-Amino-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(trifluoromethyl)pyridine
• CAS No: 106447-97-6
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• MDL: MFCD00077455
• CID: 62617
• PubChem ID: 2778315
• Update Time: 2025-05-22

2-Amino-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)pyridine
• 2-Amino-4-trifluoromethylpyridine
• 4-(TRIFLUOROMETHYL)PYRIDIN-2-AMINE
• 4-Trifluoromethyl-2-pyridinamine
• 4-Trifluoromethyl-pyridin-2-ylamine
• 2-Pyridinamine, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)-2-pyridinamine
• 4-(trifluoromethyl)-2-pyridylamine
• 4-Trifluoromethylpyridin-2-amine
• PubChem2977
• KSC495C5P
• 2-amino-4-trifluormethyl-pyridine
• 4-
• BCP07249
• 2-Amino-4-(trifluoromethyl)pyridine, 97%
• 4-trifluoromethyl-2-aminopyridine
• EN300-106751
• DTXSID70380861
• HY-75513
• 106447-97-6
• CHEMBL294044
• A801440
• MFCD00077455
• SCHEMBL59927
• 2-amino-4-trifluoromethyl pyridine
• AKOS005063369
• AM20050648
• AC-4388
• CS-10503
• AB02966
• DG-0065
• BDBM50091804
• SY005140
• Q-101462
• 4-Trifluoromethyl pyridine-2-ylamine
• 2-amino-4-trifluoromethyl-pyridine
• FT-0601087
• CS-M0293
• Z1203161727
• 4-trifluoromethyl-pyridin-2-amine
• 2-Amino-4-(trifluoromethyl)pyridine,98%
• DB-005923
• A2168

• MDL： MFCD00077455
• Inchi： 1S/C6H5F3N2/c7-6(8,9)4-1-2-11-5(10)3-4/h1-3H,(H2,10,11)
• InChI Key： RWGBXAQMUBGGKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N)(F)F
• BRN： 7869677

Computed Properties

• Exact Mass: 162.04000
• Monoisotopic Mass: 162.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Solid
• Density: 1.368
• Melting Point: 71.0 to 75.0 deg-C
• Boiling Point: 221.3±40.0 °C at 760 mmHg
• Flash Point: 87.7℃
• Refractive Index: 1.479
• PSA: 38.91000
• LogP: 2.26380
• Solubility: Insoluble in water

2-Amino-4-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H300,H315,H317,H319,H335
• Warning Statement： P261,P264,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38-43
• Safety Instruction： S26-S36/37-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Risk Phrases：R23/24/25; R36/37/38
• Packing Group：II
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Amino-4-(trifluoromethyl)pyridine

Research Brief on 2-Amino-4-(trifluoromethyl)pyridine (CAS: 106447-97-6): Recent Advances and Applications

2-Amino-4-(trifluoromethyl)pyridine (CAS: 106447-97-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. The trifluoromethyl group at the 4-position of the pyridine ring enhances the molecule's lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. Recent studies have explored its applications as a building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors, antiviral agents, and agrochemicals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Amino-4-(trifluoromethyl)pyridine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the incorporation of this moiety into the inhibitor scaffold significantly improved binding affinity and selectivity, leading to enhanced efficacy in preclinical models of B-cell malignancies. The researchers utilized a combination of X-ray crystallography and molecular dynamics simulations to elucidate the structural basis for these improvements, providing valuable insights for future drug design efforts.

Another notable application of 2-Amino-4-(trifluoromethyl)pyridine was reported in a recent ACS Infectious Diseases article, where it served as a precursor for the development of broad-spectrum antiviral agents. The study focused on modifying the pyridine core to target viral RNA-dependent RNA polymerases (RdRps), a critical enzyme in the replication of RNA viruses such as SARS-CoV-2 and influenza. The resulting compounds exhibited potent inhibitory activity against multiple viral strains, with low cytotoxicity in human cell lines. These findings underscore the potential of this chemical scaffold in addressing emerging viral threats.

From a synthetic chemistry perspective, recent advances in the preparation of 2-Amino-4-(trifluoromethyl)pyridine have been reported in Organic Letters. A team of researchers developed a novel, one-pot synthesis route that significantly improves yield and reduces the generation of hazardous byproducts compared to traditional methods. This green chemistry approach utilizes a palladium-catalyzed C-H activation strategy, offering a more sustainable and scalable production method for this important intermediate. The study also explored the compound's reactivity in various cross-coupling reactions, expanding its utility in medicinal chemistry applications.

In the agrochemical sector, 2-Amino-4-(trifluoromethyl)pyridine has shown promise as a precursor for novel pesticides. A 2022 patent application (WO2022156789) describes its use in the synthesis of compounds with potent insecticidal activity against resistant pest populations. The trifluoromethyl group was found to enhance the compounds' photostability and systemic movement in plants, addressing key challenges in crop protection. Field trials demonstrated excellent efficacy against major agricultural pests while maintaining favorable environmental and toxicological profiles.

Looking forward, the versatility of 2-Amino-4-(trifluoromethyl)pyridine continues to inspire new research directions. Current investigations are exploring its potential in materials science, particularly in the development of organic semiconductors and metal-organic frameworks (MOFs). Preliminary results suggest that the electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic properties of these materials, opening possibilities for novel applications in optoelectronics and sensing technologies.

In conclusion, 2-Amino-4-(trifluoromethyl)pyridine (CAS: 106447-97-6) remains a highly valuable compound in multiple research domains. Its applications span from pharmaceutical development to agrochemical innovation and materials science. The recent studies highlighted in this brief demonstrate the compound's continued relevance and the creative ways researchers are leveraging its unique properties. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we can anticipate even more innovative applications of this versatile building block in the coming years.